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Compound of Interest

Compound Name: H-Tpi-ome hcl

Cat. No.: B1626086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrochloride salt form of

tryptophan methyl ester, a key intermediate in the synthesis of various pharmaceutical

compounds and a valuable tool in biochemical research. This document details its

physicochemical properties, synthesis, and analytical characterization, presenting quantitative

data in structured tables, providing detailed experimental protocols, and illustrating key

processes with diagrams.

Physicochemical Properties
Tryptophan methyl ester hydrochloride is a white to off-white crystalline solid. Its fundamental

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₅ClN₂O₂ [1]

Molecular Weight 254.71 g/mol [1]

Melting Point 213-216 °C [2]

Appearance
White to light yellow to light

orange powder/crystal
[3]

Optical Activity
[α]²⁰/D +18° to +21° (c=5 in

methanol)
[3][4]

Storage 2°C - 8°C [1]

Solubility
The solubility of L-tryptophan methyl ester hydrochloride has been determined in various pure

solvents at different temperatures. The following table presents the mole fraction solubility (x₁)

at 298.15 K (25 °C). The solubility generally increases with temperature.[5]
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Solvent Mole Fraction (x₁) at 298.15 K

Methanol 0.033403

Water 0.011939

Ethanol 0.007368

n-Propanol 0.003708

n-Butanol 0.002632

Isobutanol 0.001716

sec-Butanol 0.001651

Isopropanol 0.001573

Acetone 0.000605

2-Butanone 0.000401

Ethyl acetate 0.000074

Acetonitrile 0.000065

Data sourced from the Journal of Chemical & Engineering Data.[5]

Synthesis of L-Tryptophan Methyl Ester
Hydrochloride
The most common method for the synthesis of L-tryptophan methyl ester hydrochloride is the

Fischer-Speier esterification of L-tryptophan with methanol in the presence of an acid catalyst.

Experimental Protocol: Synthesis via Thionyl Chloride in
Methanol
This protocol is adapted from established methodologies for the esterification of amino acids.[6]

Materials:

L-Tryptophan
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Anhydrous Methanol (MeOH)

Thionyl Chloride (SOCl₂)

Diethyl ether

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a drying

tube, suspend L-tryptophan (1 equivalent) in anhydrous methanol (5-10 mL per gram of

tryptophan) at 0 °C (ice bath).

Slowly add thionyl chloride (1.1-1.2 equivalents) dropwise to the stirred suspension. Caution:

This reaction is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Heat the mixture to reflux and maintain for 2-4 hours, or until the reaction is complete

(monitored by TLC).

Cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

To the resulting residue, add diethyl ether and triturate to induce precipitation of the

hydrochloride salt.

Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under

vacuum to yield L-tryptophan methyl ester hydrochloride.

A simplified workflow for the synthesis of L-tryptophan methyl ester hydrochloride.

Analytical Characterization
Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR (DMSO-d₆, 400 MHz) δ (ppm): 11.2 (s, 1H, indole N-H), 8.81 (br s, 3H, NH₃⁺), 7.54

(d, 1H), 7.39 (d, 1H), 7.28 (s, 1H), 7.09 (t, 1H), 7.01 (t, 1H), 4.19 (t, 1H, α-CH), 3.63 (s, 3H,

OCH₃), 3.39-3.33 (m, 2H, β-CH₂).

Infrared (IR) Spectroscopy:

The IR spectrum shows characteristic absorption bands for the functional groups present in

the molecule. Key peaks include:

~3400 cm⁻¹ (N-H stretch of the indole ring)

~3000 cm⁻¹ (C-H stretches)

~1740 cm⁻¹ (C=O stretch of the ester)

~1600 cm⁻¹ (C=C stretches of the aromatic ring)

Chromatographic Analysis
Thin-Layer Chromatography (TLC):

Stationary Phase: Silica gel 60 F₂₅₄

Mobile Phase: A common eluent system for amino acid esters is a mixture of n-butanol,

acetic acid, and water (e.g., 4:1:1 v/v/v).

Visualization: The spots can be visualized under UV light (254 nm) or by staining with a

ninhydrin solution followed by gentle heating. The hydrochloride salt will typically have a

lower Rf value than the free base due to its higher polarity.

High-Performance Liquid Chromatography (HPLC): A general-purpose HPLC method for

analyzing amino acid derivatives can be adapted for tryptophan methyl ester hydrochloride.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient elution is typically employed.

Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA)
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Solvent B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)

Gradient: A typical gradient might be from 5% B to 95% B over 20-30 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 280 nm (due to the indole ring of tryptophan).

Injection Volume: 10-20 µL.

A diagram illustrating the analytical workflow for the characterization of the compound.

Applications in Research and Development
Tryptophan methyl ester hydrochloride serves as a crucial building block in organic synthesis,

particularly in the pharmaceutical industry.

Peptide Synthesis: The esterification of the carboxylic acid group allows the amino group to

be available for peptide bond formation.

Precursor for Drug Synthesis: It is a key intermediate in the synthesis of various therapeutic

agents, including the phosphodiesterase type 5 (PDE5) inhibitor, Tadalafil (Cialis).[4]

Biochemical Research: As a derivative of the essential amino acid tryptophan, it is used in

studies related to serotonin and melatonin pathways, neurotransmitter function, and mood

regulation.[7]

A diagram showing the main applications of tryptophan methyl ester hydrochloride.

This technical guide provides a foundational understanding of tryptophan methyl ester

hydrochloride for professionals in research and drug development. The provided data and

protocols are intended to facilitate its synthesis, characterization, and application in various

scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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